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Compound of Interest

Compound Name: 4-Nitroisoindolin-1-one

Cat. No.: B052738 Get Quote

For Immediate Reference: This document provides procedural guidance for the safe handling

and disposal of 4-Nitroisoindolin-1-one (CAS: 366452-97-3). As specific official disposal

protocols for this compound are not readily available, these procedures are based on its known

hazards and general best practices for the disposal of hazardous aromatic nitro compounds.

Researchers, scientists, and drug development professionals must consult with their

institution's Environmental Health and Safety (EHS) department to ensure full compliance with

local, state, and federal regulations.

Immediate Safety and Hazard Information
4-Nitroisoindolin-1-one is a hazardous substance that requires careful handling. All personnel

must be equipped with appropriate Personal Protective Equipment (PPE) before commencing

any work.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

Eye Protection: Tightly sealed safety goggles or a face shield.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Handle only in a certified chemical fume hood to prevent inhalation of

dust or vapors.
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Identified Hazards: According to the Globally Harmonized System (GHS) classifications, 4-
Nitroisoindolin-1-one presents the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

In case of exposure, follow standard first aid measures and seek immediate medical attention.

If inhaled, move the victim to fresh air. For skin or eye contact, flush the affected area with

copious amounts of water for at least 15 minutes. Do not induce vomiting if ingested[2].

Quantitative Data Summary
The physical and chemical properties of 4-Nitroisoindolin-1-one are critical for its safe

handling and storage.

Property Value Reference

CAS Number 366452-97-3 [2][3]

Molecular Formula C₈H₆N₂O₃ [3]

Molecular Weight 178.145 g/mol [3][4]

Appearance White to light yellow powder [4][5]

Boiling Point 488.773 °C at 760 mmHg [3][4]

Flash Point 249.401 °C [3][4]

Density 1.45 g/cm³ [3][4]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 4-Nitroisoindolin-1-one is through

a licensed chemical waste disposal company. In-lab treatment is not advised due to the
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compound's hazardous nature.

Step 1: Waste Identification and Segregation

Identify Waste: This procedure applies to pure, unused 4-Nitroisoindolin-1-one, reaction

mixtures containing it, and contaminated materials (e.g., filter paper, gloves, absorbent

pads).

Segregate Waste: Do not mix 4-Nitroisoindolin-1-one waste with other chemical waste

streams unless compatibility is confirmed. Aromatic nitro compounds can be reactive and

should be stored separately.

Potential Contaminants: Given its use as an intermediate in the synthesis of Lenalidomide

and PARP-1 inhibitors, waste may be contaminated with solvents (e.g., methanol), reagents

(e.g., methyl 2-(bromomethyl)-3-nitrobenzoate, ammonia), or other organic compounds[4][5]

[6]. This information is crucial for the waste disposal company.

Step 2: Containerization

Select Appropriate Container: Use a container that is in good condition, compatible with the

chemical, and has a tightly fitting screw cap. The original container is often a suitable choice.

Do not use metal containers for potentially corrosive waste mixtures.

Solid vs. Liquid Waste:

Solid Waste: Collect pure 4-Nitroisoindolin-1-one and contaminated solids (e.g., paper

towels, PPE) in a designated, compatible solid waste container.

Liquid Waste: Collect reaction residues and contaminated solvents in a designated,

compatible liquid waste container.

Avoid Overfilling: Leave at least 1.5 inches of headspace in liquid waste containers to allow

for expansion.

Step 3: Labeling

Label Clearly: All waste containers must be clearly and accurately labeled.
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Required Information: The label must include:

The words "HAZARDOUS WASTE"

The full chemical name: "4-Nitroisoindolin-1-one"

A list of all other chemical constituents and their approximate percentages.

The date when waste was first added to the container.

The name of the principal investigator or lab group.

Deface Original Labels: If reusing a container, completely deface or remove the original

product label.

Step 4: Storage

Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin (e.g., a

plastic tub) to prevent environmental contamination in case of a leak.

Storage Conditions: Store in a cool, well-ventilated area, away from incompatible materials

such as strong oxidizing agents or bases.

Step 5: Arranging for Disposal

Contact EHS: Once the container is full or is no longer needed, contact your institution's

Environmental Health and Safety (EHS) department.

Provide Information: Provide the EHS department with an accurate description of the waste,

including the chemical names and quantities, as detailed on your hazardous waste label.

Schedule Pickup: EHS will arrange for the collection of the waste by a licensed hazardous

waste disposal company. These professionals are equipped for controlled incineration or

other approved disposal methods.
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Step 6: Empty Container Disposal

Triple Rinse: An "empty" container that held 4-Nitroisoindolin-1-one must be triple-rinsed

with a suitable solvent (e.g., acetone or methanol) to remove all residue.

Collect Rinsate: The rinsate from this cleaning process is also considered hazardous waste

and must be collected in an appropriate liquid hazardous waste container.

Final Disposal: Once triple-rinsed and dry, deface the label and dispose of the container

according to your institution's guidelines for non-hazardous lab glass or plastic.

Visual Workflow and Logical Diagrams
Disposal Workflow Diagram:
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Step 1: Preparation & Segregation

Step 2-3: Containerization & Labeling

Step 4: Storage

Step 5: Final Disposal
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Caption: Step-by-step workflow for the safe disposal of 4-Nitroisoindolin-1-one.
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Logical Relationship Diagram:
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Caption: Relationship between chemical hazards and required safety/disposal actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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